![molecular formula C21H28N6O B5364299 1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B5364299.png)
1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide
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Overview
Description
1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a chemical compound that has been the focus of scientific research in recent years. This compound is of interest due to its potential applications in the field of drug discovery and development.
Mechanism of Action
The mechanism of action of 1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide is not yet fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its broad-spectrum activity against different diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in drug development.
Future Directions
There are several future directions for research on 1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide. These include further studies on its mechanism of action, optimization of its use in drug development, and exploration of its potential applications in other diseases. Additionally, research could be done to investigate the potential side effects of this compound and its interactions with other drugs.
In conclusion, this compound is a chemical compound that has shown potential for use in drug discovery and development. While much is still unknown about its mechanism of action, research has shown that it has broad-spectrum activity against different diseases. Future research should focus on further understanding its mechanism of action and optimizing its use in drug development.
Synthesis Methods
The synthesis method of 1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of pyrazin-2-amine and pyridin-2-ylmethanol with 1,4'-bipiperidine-3-carboxylic acid chloride in the presence of a base. The resulting compound is then purified using column chromatography.
Scientific Research Applications
1'-pyrazin-2-yl-N-(pyridin-2-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been the subject of several scientific studies due to its potential applications in drug discovery and development. This compound has been shown to have activity against a range of diseases, including cancer, neurological disorders, and infectious diseases.
properties
IUPAC Name |
1-(1-pyrazin-2-ylpiperidin-4-yl)-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N6O/c28-21(25-14-18-5-1-2-8-23-18)17-4-3-11-27(16-17)19-6-12-26(13-7-19)20-15-22-9-10-24-20/h1-2,5,8-10,15,17,19H,3-4,6-7,11-14,16H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKUGOFKKJPWDHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(CC2)C3=NC=CN=C3)C(=O)NCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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